Cas no 81654-07-1 (2,4-Bis(trifluoromethyl)-1H-imidazole)

• Product Name: 2,4-Bis(trifluoromethyl)-1H-imidazole
• CAS No: 81654-07-1
• MF: C₅H₂F₆N₂
• MW: 204.073201656342
• CID: 4717225
• Update Time: 2023-11-22

2,4-Bis(trifluoromethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(trifluoromethyl)-1H-imidazole
• 2,5-bistrifluoromethylimidazole
• 2,4-bis(trifluoromethyl)imidazole
• 2,5-bis(trifluoromethyl)imidazole
• 2,4-Bis(trifluoromethyl)-1H-imidazole

• Inchi： 1S/C5H2F6N2/c6-4(7,8)2-1-12-3(13-2)5(9,10)11/h1H,(H,12,13)
• InChI Key： XDDZLUYCWFGXET-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)N1)(F)F

Computed Properties

• Exact Mass: 204.01221704 g/mol
• Monoisotopic Mass: 204.01221704 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7
• Molecular Weight: 204.07

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 122.4±40.0 °C at 760 mmHg
• Flash Point: 27.8±27.3 °C
• Vapor Pressure: 14.0±0.2 mmHg at 25°C

2,4-Bis(trifluoromethyl)-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles